Cas no 7269-59-2 (6-nitroso-1,7-dihydro-2H-purin-2-one)

• Product Name: 6-nitroso-1,7-dihydro-2H-purin-2-one
• CAS No: 7269-59-2
• MF: C₅H₃N₅O₂
• MW: 165.109619379044
• CID: 1756557
• PubChem ID: 165586
• Update Time: 2025-04-21

6-nitroso-1,7-dihydro-2H-purin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-nitroso-1,7-dihydro-2H-purin-2-one
• 6-nitroso-1,7-dihydropurin-2-one
• 2H-Purin-2-one,1,3-dihydro-6-nitroso-
• Isoquanine, N-hydroxy-
• 6-Nitroso-9H-purin-2-ol
• 958825-58-6
• N-Hydroxyisoquanine
• DTXSID10993515
• 7269-59-2

• Inchi： 1S/C5H3N5O2/c11-5-8-3-2(6-1-7-3)4(9-5)10-12/h1H,(H2,6,7,8,9,11)
• InChI Key： HPYMZEWGNUSZPY-UHFFFAOYSA-N
• SMILES： O=C1N=C2C(=C(N=O)N1)NC=N2

Computed Properties

• Exact Mass: 165.02879
• Monoisotopic Mass: 165.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 95.3Ų

Experimental Properties

• Density: 2.22
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 2.016
• PSA: 95.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones